Cas no 1245946-62-6 ((Z,2R)-6-[(5R,7S,10S,12S,13R,14R,17R)-12-acetyloxy-7-hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxohept-5-enoic acid)

• Product Name: (Z,2R)-6-[(5R,7S,10S,12S,13R,14R,17R)-12-acetyloxy-7-hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxohept-5-enoic acid
• CAS No: 1245946-62-6
• MF: C₃₂H₄₂O₉
• MW: 570.6705
• CID: 5083193
• Update Time: 2024-03-01

(Z,2R)-6-[(5R,7S,10S,12S,13R,14R,17R)-12-acetyloxy-7-hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxohept-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• (Z,2R)-6-[(5R,7S,10S,12S,13R,14R,17R)-12-acetyloxy-7-hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo
• (Z,2R)-6-[(5R,7S,10S,12S,13R,14R,17R)-12-acetyloxy-7-hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxohept-5-enoic acid

• Inchi： 1S/C32H42O9/c1-15(11-18(34)12-16(2)28(39)40)19-13-23(37)32(8)24-20(35)14-21-29(4,5)22(36)9-10-30(21,6)25(24)26(38)27(31(19,32)7)41-17(3)33/h11,16,19-21,27,35H,9-10,12-14H2,1-8H3,(H,39,40)/b15-11-/t16-,19-,20+,21+,27-,30+,31+,32+/m1/s1
• InChI Key： DKZXEHHGZYVJLI-FGIXBOCVSA-N
• SMILES： O(C(C([H])([H])[H])=O)[C@]1([H])C(C2=C([C@]([H])(C([H])([H])[C@@]3([H])C(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])C([H])([H])[C@@]32C([H])([H])[H])=O)O[H])[C@]2(C([H])([H])[H])C(C([H])([H])[C@]([H])(/C(=C(/[H])\C(C([H])([H])[C@]([H])(C(=O)O[H])C([H])([H])[H])=O)/C([H])([H])[H])[C@]21C([H])([H])[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 7
• Complexity: 1320
• XLogP3: 2.1
• Topological Polar Surface Area: 152

Related Categories

• Triterpenoids